1-Amino-2-(4,4-difluorocyclohexyl)propan-2-ol;hydrochloride
Description
“1-Amino-2-(4,4-difluorocyclohexyl)propan-2-ol;hydrochloride” is a chemical compound with the molecular formula C9H18ClF2NO. It has a molecular weight of 229.7 g/mol .
Molecular Structure Analysis
The molecular structure of “this compound” is defined by its molecular formula, C9H18ClF2NO. This indicates that the molecule consists of 9 carbon atoms, 18 hydrogen atoms, 1 chlorine atom, 2 fluorine atoms, and 1 nitrogen atom . For a detailed structural analysis, techniques like X-ray crystallography, NMR spectroscopy, or computational chemistry methods are typically used.Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 229.7 g/mol and a molecular formula of C9H18ClF2NO . Other physical and chemical properties like melting point, boiling point, solubility, etc., were not found in the available resources.Scientific Research Applications
Chemical Stability and Reactivity
The chemical stability and reactivity of hydroxy-1-aminoindans and their derivatives, including similar structures to 1-Amino-2-(4,4-difluorocyclohexyl)propan-2-ol;hydrochloride, show significant influence based on the orientation of the OH group relative to the amino moiety. Stability varies across different regioisomers, with certain configurations exhibiting inherent instability unless isolated as hydrochloride salts, demonstrating the critical role of molecular structure on chemical properties (Herzig et al., 2006).
Conformational Analysis in Different Environments
Structural analyses of 2-amino-N-(dimethylphenoxyethyl)propan-1-ol derivatives reveal the impact of crystal environment on the conformations of amino fragments. These studies, involving X-ray diffraction, highlight the diverse conformations adopted by similar compounds and their significance in understanding molecular interactions and reactivity (Nitek et al., 2020).
Drug Discovery Building Blocks
1-Amino-4,4-difluorocyclohexanecarboxylic acid, a structurally related compound, serves as a promising building block in drug discovery. Its synthesis and characterization reveal the impact of fluorine atoms on properties like conformation, lipophilicity, and fluorescent behavior, underscoring the potential of fluorinated analogs in pharmaceutical development (Mykhailiuk et al., 2013).
properties
IUPAC Name |
1-amino-2-(4,4-difluorocyclohexyl)propan-2-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17F2NO.ClH/c1-8(13,6-12)7-2-4-9(10,11)5-3-7;/h7,13H,2-6,12H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZXXXXUDZNTSJQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)(C1CCC(CC1)(F)F)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClF2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(Methylcarbamoyl)amino]-2-oxo-1-phenylethyl 3,6-dichloropyridine-2-carboxylate](/img/structure/B2967354.png)
![N-(2-ethylphenyl)-5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide](/img/structure/B2967355.png)
![2,2-Dimethylbenzo[d][1,3]dioxole-4-carbaldehyde](/img/structure/B2967365.png)
![(Z)-2-cyano-N-(3-methoxypropyl)-3-[2-(pyridin-3-ylmethoxy)phenyl]prop-2-enamide](/img/structure/B2967367.png)
![2-chloro-N-[4-(furan-2-yl)-1,3-thiazol-2-yl]acetamide](/img/structure/B2967371.png)
![N-(1-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2967375.png)
